Cas no 478252-93-6 (7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 478252-93-6
• MF: C₁₅H₂₀ClN₅O₃
• MW: 353.804001808167
• CID: 6063432
• PubChem ID: 5769114
• Update Time: 2025-05-19

7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• SALOR-INT L215570-1EA
• 7-(3-CL-2-BUTENYL)-1,3-DI-ME-8-(4-MORPHOLINYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• (E)-7-(3-chlorobut-2-en-1-yl)-1,3-dimethyl-8-morpholino-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-(3-chloro-2-buten-1-yl)-3,7-dihydro-1,3-dimethyl-8-(4-morpholinyl)-
• F1352-0011
• AKOS000580196
• 7-(3-Chlorobut-2-en-1-yl)-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione
• 478252-93-6
• 7-[(E)-3-chlorobut-2-enyl]-1,3-dimethyl-8-morpholin-4-ylpurine-2,6-dione
• SR-01000365027
• 7-[(2Z)-3-chlorobut-2-en-1-yl]-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• (E)-7-(3-chlorobut-2-en-1-yl)-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione
• SR-01000365027-1
• VU0489129-1

• Inchi： 1S/C15H20ClN5O3/c1-10(16)4-5-21-11-12(18(2)15(23)19(3)13(11)22)17-14(21)20-6-8-24-9-7-20/h4H,5-9H2,1-3H3
• InChI Key： FGVFJBPNBKKAJD-UHFFFAOYSA-N
• SMILES： N1(CC=C(Cl)C)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 353.1254672g/mol
• Monoisotopic Mass: 353.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.9Ų

Additional information on 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound 7-(2E)-3-chlorobut-2-en-1-yl is a key structural component of the molecule 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, which is identified by the CAS number 478252936. This compound belongs to the class of purine derivatives and has been extensively studied for its potential applications in the field of medicinal chemistry. The molecule's structure incorporates a purine ring system with substituents that include a morpholine group and a chlorinated alkene chain.

Recent studies have highlighted the importance of purine derivatives in drug discovery due to their ability to modulate various biological targets. The presence of the morpholin group in this compound adds significant value as it is known to enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the chlorinated alkene chain introduces unique electronic and steric properties that can influence the molecule's interaction with biological systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound has been subjected to various spectroscopic analyses (NMR, IR) to confirm its structure and purity. These analyses have provided critical insights into the spatial arrangement of substituents around the purine ring.

In terms of biological activity, this compound has shown promising results in vitro assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This suggests potential applications in the treatment of diseases such as cancer and inflammatory disorders.

The integration of cutting-edge computational tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed favorable binding interactions with key therapeutic targets. Furthermore, quantum mechanical calculations have provided insights into the electronic properties that govern its reactivity.

From an environmental perspective, researchers have also evaluated the compound's biodegradability and toxicity profiles. These studies are crucial for ensuring that any future applications do not pose significant risks to ecosystems or human health.

In conclusion, the compound 7-(2E)-3-chlorobut-2-en-based derivative represents a valuable addition to the arsenal of purine analogs being explored for therapeutic purposes. Its unique structural features and promising biological activity make it a subject of continued interest in both academic and industrial research settings.